Cas no 51388-19-3 (1-(4-butylphenyl)-2-(6-methyl-4-oxo-1h-pyrimidin-2-yl)guanidine)

• Product Name: 1-(4-butylphenyl)-2-(6-methyl-4-oxo-1h-pyrimidin-2-yl)guanidine
• CAS No: 51388-19-3
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 935262
• PubChem ID: 135545709
• Update Time: 2025-04-19

1-(4-butylphenyl)-2-(6-methyl-4-oxo-1h-pyrimidin-2-yl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-butylphenyl)-2-(6-methyl-4-oxo-1h-pyrimidin-2-yl)guanidine
• NSC141096
• N-(4-Butylphenyl)-N'-(4-hydroxy-6-methyl-2-pyrimidinyl)guanidine
• 1-[p-Butylphenyl]-3-[4-hydroxy-6-methyl-2-pyrimidinyl]guanidine
• NSC-141096
• 51388-19-3
• RPQISHAKXNTWLK-UHFFFAOYSA-N
• N-(4-Butylphenyl)-N'-(4-hydroxy-6-methyl-2-pyrimidinyl)guanidine #

• Inchi： 1S/C16H21N5O/c1-3-4-5-12-6-8-13(9-7-12)19-15(17)21-16-18-11(2)10-14(22)20-16/h6-10H,3-5H2,1-2H3,(H4,17,18,19,20,21,22)
• InChI Key： RPQISHAKXNTWLK-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=C(N1)/N=C(\N)/NC1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 299.17483
• Monoisotopic Mass: 299.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• PSA: 91.87
• LogP: 3.53770